3,4-dimethoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C21H21N3O4/c1-27-18-10-8-16(14-19(18)28-2)21(26)22-12-13-24-20(25)11-9-17(23-24)15-6-4-3-5-7-15/h3-11,14H,12-13H2,1-2H3,(H,22,26)
• InChI Key: BZHXWXMZYNAAOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CC=C3)OC
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

3,4-dimethoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as DPEB and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Ultrasound-Assisted Synthesis for Anti-Tubercular Applications

A study by Nimbalkar et al. (2018) explored the ultrasound-assisted synthesis of novel derivatives aimed at combating tuberculosis. The research demonstrated how green chemistry tools like ultrasonication could enhance the yield of such compounds, which showed promising in vitro anti-tubercular activity against Mycobacterium tuberculosis. This approach underscores the potential of novel synthesis methods in drug discovery and development for infectious diseases (Nimbalkar et al., 2018).

Heterocyclic Compounds with Isoquinoline Moiety

Abdallah et al. (2009) synthesized heterocyclic compounds incorporating isoquinoline moiety through Michael addition reaction. These compounds, featuring complex structures, highlight the diversity of synthetic strategies in creating molecules with potential biological activities, including antimicrobial and anti-inflammatory properties (Abdallah et al., 2009).